Cas no 2229465-96-5 (2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene)

• Product Name: 2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene
• CAS No: 2229465-96-5
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 5815142
• PubChem ID: 165885551
• Update Time: 2025-06-25

2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene
• 2229465-96-5
• EN300-1980160

• Inchi： 1S/C11H12Cl2O2/c1-7(6-12)8-4-5-9(14-2)11(15-3)10(8)13/h4-5H,1,6H2,2-3H3
• InChI Key： HNWFPDLLCOKMFI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=C)CCl)OC)OC

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene

2-Chloro-1-(3-Chloroprop-1-en-2-yl)-3,4-Dimethoxybenzene: A Comprehensive Overview

2-Chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene, with the CAS number 2229465-96-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with chlorine atoms and methoxy groups, as well as a chlorinated propenyl group. The presence of these functional groups imparts the compound with distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene involves a series of intricate chemical reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Its structure has been extensively studied using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing insights into its molecular geometry and electronic properties.

In terms of applications, 2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene has shown promise in the development of novel pharmaceutical agents. Its methoxy groups are known to enhance the compound's solubility and bioavailability, while the chlorine atoms contribute to its stability and reactivity. Recent studies have explored its potential as an anti-inflammatory agent, with findings suggesting that it exhibits significant activity against inflammatory pathways in vitro.

Beyond pharmacology, this compound has also found applications in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The environmental impact of 2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene is another area of active research. Studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid degradation in aerobic environments but persists longer in anaerobic conditions. This information is crucial for assessing its ecological risks and ensuring its safe use in industrial processes.

In conclusion, 2-chloro-1-(3-chloroprop-1-en-2-yl)-3,4-dimethoxybenzene is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in chemistry, pharmacology, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.